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molecular formula C10H11Cl2NO B1374669 Azetidin-3-yl(4-chlorophenyl)methanone hydrochloride CAS No. 606129-35-5

Azetidin-3-yl(4-chlorophenyl)methanone hydrochloride

Cat. No. B1374669
CAS RN: 606129-35-5
M. Wt: 232.1 g/mol
InChI Key: ARMLZMPGXDTLHX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07288537B2

Procedure details

A solution of (1-Benzhydryl-azetidin-3-yl)-(4-chloro-phenyl)-methanone (19.8 g, 54.8 mmol) in dichloromethane (250 ml), cooled to −4° C., is treated with 1-chloroethylchloroformate (8.0 ml, 73.8 mmol) and allowed to warm to ambient temperature. The reaction mixture is stirred for 18 hours and then evaporated. The residue is dissolved in methanol (220 ml) and stirred at ambient temperature for 3.5 hours. The methanol solution is concentrated and the product precipitated by addition of diethylether. The precipitate is collected by filtration and dries under high vacuum to afford Azetidin-3-yl-(4-chloro-phenyl)-methanone hydrochloride. [MH]+ 195.95.
Name
(1-Benzhydryl-azetidin-3-yl)-(4-chloro-phenyl)-methanone
Quantity
19.8 g
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
250 mL
Type
solvent
Reaction Step One
Name
1-chloroethylchloroformate
Quantity
8 mL
Type
reactant
Reaction Step Two
Name
Azetidin-3-yl-(4-chloro-phenyl)-methanone hydrochloride

Identifiers

REACTION_CXSMILES
C([N:14]1[CH2:17][CH:16]([C:18]([C:20]2[CH:25]=[CH:24][C:23]([Cl:26])=[CH:22][CH:21]=2)=[O:19])[CH2:15]1)(C1C=CC=CC=1)C1C=CC=CC=1.ClC(OC(Cl)=O)C>ClCCl>[ClH:26].[NH:14]1[CH2:17][CH:16]([C:18]([C:20]2[CH:25]=[CH:24][C:23]([Cl:26])=[CH:22][CH:21]=2)=[O:19])[CH2:15]1 |f:3.4|

Inputs

Step One
Name
(1-Benzhydryl-azetidin-3-yl)-(4-chloro-phenyl)-methanone
Quantity
19.8 g
Type
reactant
Smiles
C(C1=CC=CC=C1)(C1=CC=CC=C1)N1CC(C1)C(=O)C1=CC=C(C=C1)Cl
Name
dichloromethane
Quantity
250 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
1-chloroethylchloroformate
Quantity
8 mL
Type
reactant
Smiles
ClC(C)OC(=O)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture is stirred for 18 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
evaporated
DISSOLUTION
Type
DISSOLUTION
Details
The residue is dissolved in methanol (220 ml)
STIRRING
Type
STIRRING
Details
stirred at ambient temperature for 3.5 hours
Duration
3.5 h
CONCENTRATION
Type
CONCENTRATION
Details
The methanol solution is concentrated
CUSTOM
Type
CUSTOM
Details
the product precipitated by addition of diethylether
FILTRATION
Type
FILTRATION
Details
The precipitate is collected by filtration and dries under high vacuum

Outcomes

Product
Details
Reaction Time
 18 h
Name
Azetidin-3-yl-(4-chloro-phenyl)-methanone hydrochloride
Type
product
Smiles
Cl.N1CC(C1)C(=O)C1=CC=C(C=C1)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.